Cas no 1565947-26-3 (5-Butyl-2-methylpiperidine)

5-Butyl-2-methylpiperidine structure
5-Butyl-2-methylpiperidine structure
Product Name:5-Butyl-2-methylpiperidine
CAS No:1565947-26-3
MF:C10H21N
MW:155.28044295311
CID:5690306
PubChem ID:104823470
Update Time:2023-10-13

5-Butyl-2-methylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 1565947-26-3
    • 5-butyl-2-methylpiperidine
    • EN300-1476889
    • Piperidine, 5-butyl-2-methyl-
    • 5-Butyl-2-methylpiperidine
    • Inchi: 1S/C10H21N/c1-3-4-5-10-7-6-9(2)11-8-10/h9-11H,3-8H2,1-2H3
    • InChI Key: XDBDKEGFHAPGLN-UHFFFAOYSA-N
    • SMILES: N1C(C)CCC(CCCC)C1

Computed Properties

  • Exact Mass: 155.167399674g/mol
  • Monoisotopic Mass: 155.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 0.804±0.06 g/cm3(Predicted)
  • Boiling Point: 203.4±8.0 °C(Predicted)
  • pka: 10.67±0.10(Predicted)

5-Butyl-2-methylpiperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1476889-0.05g
5-butyl-2-methylpiperidine
1565947-26-3
0.05g
$1020.0 2023-06-06
Enamine
EN300-1476889-0.1g
5-butyl-2-methylpiperidine
1565947-26-3
0.1g
$1068.0 2023-06-06
Enamine
EN300-1476889-0.25g
5-butyl-2-methylpiperidine
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0.25g
$1117.0 2023-06-06
Enamine
EN300-1476889-0.5g
5-butyl-2-methylpiperidine
1565947-26-3
0.5g
$1165.0 2023-06-06
Enamine
EN300-1476889-1.0g
5-butyl-2-methylpiperidine
1565947-26-3
1g
$1214.0 2023-06-06
Enamine
EN300-1476889-2.5g
5-butyl-2-methylpiperidine
1565947-26-3
2.5g
$2379.0 2023-06-06
Enamine
EN300-1476889-5.0g
5-butyl-2-methylpiperidine
1565947-26-3
5g
$3520.0 2023-06-06
Enamine
EN300-1476889-10.0g
5-butyl-2-methylpiperidine
1565947-26-3
10g
$5221.0 2023-06-06
Enamine
EN300-1476889-50mg
5-butyl-2-methylpiperidine
1565947-26-3
50mg
$647.0 2023-09-29
Enamine
EN300-1476889-100mg
5-butyl-2-methylpiperidine
1565947-26-3
100mg
$678.0 2023-09-29
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